Cas no 2228320-86-1 ({1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine)

• Product Name: {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine
• CAS No: 2228320-86-1
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5846562
• PubChem ID: 165850840
• Update Time: 2025-06-08

{1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine
• {1-[(1-phenylcyclopropyl)methyl]cyclopropyl}methanamine
• 2228320-86-1
• EN300-1997601

• Inchi： 1S/C14H19N/c15-11-13(6-7-13)10-14(8-9-14)12-4-2-1-3-5-12/h1-5H,6-11,15H2
• InChI Key： QNENIGBLKWVUGL-UHFFFAOYSA-N
• SMILES： NCC1(CC1)CC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine

Chemical Profile of {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine (CAS No. 2228320-86-1)

{1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine} (CAS No. 2228320-86-1) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by cyclopropyl and phenyl substituents, which are known to influence the electronic and steric properties of the molecule, making it a promising candidate for further investigation in drug discovery.

The structural motif of {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine consists of a central methanamine group connected to two cyclopropyl rings, one of which is further substituted with a phenyl group. This arrangement creates a rigid framework with potential for diverse interactions with biological targets. The presence of the phenyl group introduces aromaticity, which can enhance binding affinity through π-stacking interactions, while the cyclopropyl rings contribute to steric hindrance and may influence the conformational flexibility of the molecule.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate cyclopropyl moieties, as these structures have been shown to exhibit favorable pharmacokinetic properties and improved metabolic stability. The compound {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine aligns with this trend, offering a potential scaffold for the design of next-generation therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. The unique combination of structural features suggests that it may possess multiple biological activities, making it a versatile tool for drug development. For instance, studies have indicated that similar compounds with cyclopropyl and phenyl substituents may interact with enzymes and receptors involved in various disease pathways.

Recent research has focused on exploring the pharmacological profile of {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine using both computational and experimental approaches. Computational studies have been instrumental in predicting the binding modes of this compound to potential target proteins, providing insights into its mechanism of action. These virtual screening efforts have identified several promising candidates for further validation in wet-lab experiments.

In vitro assays have been conducted to evaluate the biological activity of {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine against various targets, including enzymes and receptors relevant to cancer, inflammation, and neurodegenerative diseases. Preliminary results suggest that this compound exhibits notable inhibitory effects on certain key enzymes, which could translate into therapeutic benefits if further optimized.

The synthesis of {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine presents both challenges and opportunities for synthetic chemists. The complex architecture of the molecule requires careful planning to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct such intricate structures more efficiently than ever before.

Future directions in the study of {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine include optimizing its chemical properties for better bioavailability and metabolic stability. Additionally, exploring derivatives of this compound may reveal novel biological activities and enhance its therapeutic potential. Collaborative efforts between computational chemists and experimentalists will be crucial in unraveling the full pharmacological spectrum of this intriguing molecule.

The growing body of evidence supporting the importance of cyclopropyl-containing compounds in drug discovery underscores the significance of {1-(1-phenylcyclopropyl)methylcyclopropyl}methanamine as a valuable research tool. As our understanding of its structure-activity relationships continues to evolve, this compound is poised to play a pivotal role in the development of innovative therapies for a wide range of diseases.